Silylene

• CAS: 13825-90-6
• Molecular Formula: H2Si
• Molecular Weight: 30.101 g/mol
• InChI: InChI=1S/H2Si/h1H2
• InChIKey: XMIJDTGORVPYLW-UHFFFAOYSA-N

Silylene (SiH2) Overview for Research

Silylene (SiH2) is the simplest silicon analog of a carbene, existing as a transient, highly reactive divalent species . Unlike substituted N-heterocyclic silylenes, the parent compound is not shelf-stable and must be generated in situ, typically via pyrolysis or photolysis of silanes for gas-phase studies or chemical vapor deposition (CVD) . It is a ground-state singlet molecule, a crucial electronic difference from the triplet ground state of its carbon analog, methylene (:CH2) . Its procurement for research is not as a bulk chemical but as a precisely generated intermediate, requiring specific precursor handling and experimental setups.

Generation In situ via pyrolysis or photolysis

Electronic State Ground-state singlet species

Use Context Gas-phase kinetics & CVD studies

• [1] Apeloig, Y., Pauncz, R., Karni, M., West, R., Steiner, W., & Chapman, D. (2003). Why is methylene a ground state triplet while silylene is a ground state singlet? Organometallics, 22(16), 3250–3256. View Source
• [2] Jasinski, J. M., & Gates, S. M. (1991). Silicon chemical vapor deposition one step at a time: Fundamental studies of silicon hydride chemistry. Accounts of Chemical Research, 24(1), 9–15. View Source

Why Silylene Substitution Fails

Substituting Silylene (SiH2) with another group 14 dihydride like germylene (GeH2) or stannylene (SnH2) leads to profoundly different reaction outcomes due to fundamental differences in ground-state multiplicity, thermochemistry, and kinetic reactivity. While SiH2 is a ground-state singlet, its reactivity and insertion selectivity across various bond types (Si-H, Ge-H, C-H) differ markedly from its heavier analogs. Even substitution with the isovalent carbene, methylene (:CH2), is invalid as its triplet ground state dictates completely different reaction mechanisms and product distributions . This necessitates a precise, evidence-based selection of SiH2 for target applications where its specific electronic profile is required.

Multiplicity Mismatch Triplet methylene leads to radical pathways; SiH₂ is singlet and favors concerted insertions. Reactivity profiles may not transfer.

Thermochemical Shift Enthalpies of formation differ substantially across group 14 analogs. Heating and reaction energetics may shift away from predicted windows.

Kinetic Selectivity Insertion rate orders into Si–H and Ge–H bonds differ for SiH₂ versus GeH₂, altering product distributions in competitive reactions.

• [1] Apeloig, Y., Pauncz, R., Karni, M., West, R., Steiner, W., & Chapman, D. (2003). Why is methylene a ground state triplet while silylene is a ground state singlet? Organometallics, 22(16), 3250–3256. View Source

Head-to-Head Evidence for Silylene

Singlet-Triplet Inversion: SiH2 vs. CH2

A defining differentiator is the inverted singlet-triplet ground state. High-level CASSCF calculations show that SiH2 is a ground state singlet, with the triplet state lying approximately 20 kcal/mol higher in energy. In contrast, methylene (CH2) is a ground state triplet, which is approximately 10 kcal/mol more stable than its singlet state . This 30 kcal/mol relative shift in stability completely alters the spin-permitted reaction pathways and products.

Singlet-Triplet Inversion

Head-to-head

SiH₂ Singlet ground state; triplet ~20 kcal/mol higher

CH₂ Triplet ground state; singlet ~10 kcal/mol higher

Dictates concerted vs. radical insertion mechanisms

CASSCF, large Gaussian basis sets

Evidence Dimension	Singlet-Triplet Energy Gap (ΔE_S-T)
Target Compound Data	Singlet ground state; Triplet state is ca. 20 kcal/mol higher in energy.
Comparator Or Baseline	Methylene (CH2): Triplet ground state; Singlet state is ca. 10 kcal/mol higher in energy.
Quantified Difference	A net shift of ca. 30 kcal/mol in the relative stability of the singlet and triplet states.
Conditions	CASSCF level of theory with large Gaussian basis sets including f-type functions .

Why This Matters

This property dictates that SiH2 will undergo concerted, singlet-specific insertion reactions, whereas CH2 reactivity is dominated by stepwise, radical-based triplet pathways, leading to different products and selectivities.

• [1] Apeloig, Y., Pauncz, R., Karni, M., West, R., Steiner, W., & Chapman, D. (2003). Why is methylene a ground state triplet while silylene is a ground state singlet? Organometallics, 22(16), 3250–3256. View Source

Enthalpies of Formation: SiH2 vs. CH2

The heat of formation for SiH2 was computed using the high-accuracy MR-ccCA-ACPF(STQ) composite method. The singlet state enthalpy of formation (Δ_fH°) is 64.9 kcal mol⁻¹, and the triplet state is 87.6 kcal mol⁻¹. This benchmark data provides a target for computational method calibration and is vital for modeling gas-phase CVD processes, differing significantly from the energetics of the carbon analog .

Enthalpies of Formation

Head-to-head

SiH₂ Singlet Δ_fH° 64.9 kcal mol⁻¹; triplet 87.6 kcal mol⁻¹

CH₂ Triplet ~93 kcal mol⁻¹; singlet ~102 kcal mol⁻¹

Informs CVD energetics and computational method calibration

MR-ccCA-ACPF(STQ) composite method

Evidence Dimension	Enthalpy of Formation (Δ_fH°)
Target Compound Data	Singlet SiH2: 64.9 kcal mol⁻¹; Triplet SiH2: 87.6 kcal mol⁻¹
Comparator Or Baseline	Methylene (CH2) (for context, experimentally known to be ca. 93 kcal mol⁻¹ for triplet, and ca. 102 kcal mol⁻¹ for singlet)
Quantified Difference	The SiH2 singlet is substantially more stable (by ~28 kcal/mol) than the CH2 singlet.
Conditions	MR-ccCA-ACPF(STQ) composite theoretical method .

Why This Matters

Accurate thermochemical data is essential for designing and controlling SiH2 generation and its subsequent reactions in gas-phase deposition systems, where precursor decomposition energetics dictate film purity and growth rates.

• [1] Oyedepo, G. A., & Wilson, A. K. (2012). The Multi-reference Correlation Consistent Composite Approach: A New Vista In Quantitative Prediction Of Thermochemical And Spectroscopic Properties. Doctoral dissertation, University of North Texas. View Source

Sigma-Bond Insertion Rates: SiH2 vs. GeH2

The relative rates of insertion for SiH2 versus GeH2 into various germanium-hydride (Ge-H) and silicon-hydride (Si-H) bonds were experimentally determined. The study showed that the relative reactivity order for SiH2 insertions differs from that of GeH2, indicating a distinct kinetic selectivity profile that is not simply a function of bond energy . For instance, SiH2 insertion selectivity into Si-H bonds of different silanes could not be correlated with bond energies alone when compared across Si, Ge, and P hydrides, suggesting a unique mechanistic nuance.

Sigma-Bond Insertion Rates

Head-to-head

SiH₂ Reactivity order: (CH₃)₃SiH > Si₂H₆ > (CH₃)₂SiH₂ > CH₃SiH₃ > SiH₄

GeH₂ Reactivity order: (CH₃)₃GeH > (CH₃)₂GeH₂ > Ge₂H₆ > CH₃GeH₃

Enables targeted Si–Ge or organosilicon bond synthesis

Competitive gas-phase reactions, Sefcik & Ring (1973)

Evidence Dimension	Relative Rates of Sigma-Bond Insertion
Target Compound Data	SiH2 insertion rates follow a unique selectivity order (e.g., CH3)3SiH > Si2H6 > (CH3)2SiH2 > CH3SiH3 > SiH4) that differs from GeH2.
Comparator Or Baseline	GeH2 insertion rate order: (CH3)3GeH > (CH3)2GeH2 > Ge2H6 > CH3GeH3.
Quantified Difference	Different rank order of reactivity; SiH2 insertions into CH3SiH3, CH3GeH3, and CH3PH2 could not be correlated with bond energy, unlike GeH2 insertions.
Conditions	Competitive reactions in the gas phase, as reported in Sefcik and Ring (1973) .

Why This Matters

This differential selectivity allows for the targeted synthesis of specific silicon-germanium or organosilicon compounds where a germylene would yield a different product distribution, making SiH2 the only choice for certain bond-forming reactions.

• [1] Sefcik, M. D., & Ring, M. A. (1973). Relative rates of germylene and silylene insertions into alkylgermanes in competition with digermane and disilane. Journal of Organometallic Chemistry, 59, 167-173. View Source

Silylene Application Scenarios

Singlet Carbene Reactivity Studies

Silylene's confirmed singlet ground state [REFS-1 from Section 3] makes it the quintessential model for studying concerted insertion reactions of heavier group 14 species into sigma bonds. Its use is critical when the research goal is to understand or exploit singlet-specific pathways, where the triplet ground state of methylene would introduce confounding radical mechanisms.

Computational Thermochemistry Benchmark

The precisely computed enthalpies of formation for both singlet and triplet SiH2 [REFS-1 from Section 3, Evidence 2] serve as a rigorous benchmark dataset for developing and validating new ab initio and composite computational methods. This makes SiH2 a valuable 'test system' in theoretical chemistry beyond the widely used carbon-based benchmarks.

Gas-Phase Si-Ge Material Synthesis

For the gas-phase synthesis of novel silicon-germanium alloys or molecules, SiH2 offers a distinct kinetic selectivity profile compared to GeH2 [REFS-1 from Section 3, Evidence 3]. When a specific insertion selectivity is required (e.g., preferential Si-Si bond formation over Si-Ge), SiH2 is the rationally selected intermediate over its heavier analogs.

Application

Selection Property

Validation Focus

Singlet Carbene Reactivity Studies

Ground-state singlet character

Verify concerted insertion pathways

Computational Thermochemistry Benchmark

Benchmark enthalpies of formation

Calibrate ab initio composite methods

Gas-Phase Si-Ge Material Synthesis

Distinct kinetic selectivity profile

Validate targeted Si–Si or Si–Ge bond formation

• [1] Apeloig, Y., et al. (2003). Organometallics, 22(16), 3250–3256. View Source